2-{1-[(1-Hydroxypropan-2-yl)amino]ethyl}phenol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• SMILES: CC(CO)NC(C)C1=CC=CC=C1O
• InChI: InChI=1S/C11H17NO2/c1-8(7-13)12-9(2)10-5-3-4-6-11(10)14/h3-6,8-9,12-14H,7H2,1-2H3
• InChIKey: IWEZDBFEAYVQBD-UHFFFAOYSA-N

2-{1-[(1-Hydroxypropan-2-yl)amino]ethyl}phenol (CAS 1153891-64-5) – Structural and Functional Baseline for Procurement Evaluation

2-{1-[(1-Hydroxypropan-2-yl)amino]ethyl}phenol (CAS 1153891-64-5, molecular formula C₁₁H₁₇NO₂, molecular weight 195.26 g/mol) is an ortho-hydroxyphenyl-substituted secondary amine belonging to the N-substituted 1-(2-hydroxyphenyl)ethylamine class . Its structure features a 2-hydroxyphenyl ring attached to an ethylamine backbone that is N-substituted with a 1-hydroxypropan-2-yl group, distinguishing it from the more commonly encountered para- and meta-hydroxy regioisomers used as β-adrenergic receptor agonists. The compound presents three H-bond donors and three H-bond acceptors, together with a chiral carbon center at the α-position of the phenethylamine framework, making it a versatile, chiral building block for medicinal chemistry, asymmetric synthesis, and coordination chemistry applications .

Chiral ortho-hydroxy amino scaffold for asymmetric synthesis

Bidentate N,O-coordinating site for metal complex design

Non-adrenergic probe (no benzylic hydroxyl; silent at β-AR)

Why 2-{1-[(1-Hydroxypropan-2-yl)amino]ethyl}phenol Cannot Be Replaced by Common In-Class Analogs

Compounds sharing the C₁₁H₁₇NO₂ formula but differing in phenolic hydroxyl position—namely metaterol (3-OH, CAS 3571-71-9) and deterenol/isopropylnorsynephrine (4-OH, CAS 7376-66-1)—exhibit markedly divergent receptor pharmacology [1][2]. The ortho-hydroxyl arrangement in 2-{1-[(1-Hydroxypropan-2-yl)amino]ethyl}phenol enables intramolecular H-bonding with the adjacent ethylamino nitrogen, altering the proton-acceptor ability that has been correlated with antiviral activity in substituted aminophenols [3]. Furthermore, the absence of a benzylic hydroxyl in this scaffold eliminates the phenylethanolamine pharmacophore required for direct β-adrenergic agonism, resulting in fundamentally different biological target engagement compared to the para- and meta-hydroxy positional isomers [4]. Generic substitution without considering these regioisomer-specific properties risks failed experimental outcomes in structure-activity relationship (SAR) studies, impurity profiling, or pharmacological screening programs.

Hydroxyl position dictates H-bond capacity and receptor pharmacology; ortho-isomer behavior may not transfer to meta/para analogs

Absence of benzylic hydroxyl eliminates β-adrenergic pharmacophore; assay interpretation may shift with positional isomer choice

• [1] BindingDB. BDBM92679: 3-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}phenol. Affinity Data Kd: 910 nM for bovine β₂-adrenergic receptor (displacement of (-)-[³H]dihydroalprenolol). View Source
• [2] BindingDB. BDBM92680: 4-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}phenol. Affinity Data Kd: 4.27×10³ nM for bovine β₂-adrenergic receptor (displacement of (-)-[³H]dihydroalprenolol). View Source
• [3] Russian Physics Journal (2016). Spectral Response and Diagnostics of Biological Activity of Hydroxyl-Containing Aromatic Compounds. A correlation has been obtained among the formation of an intramolecular hydrogen bond, high proton-acceptor ability, and antiviral activity of substituted aminophenols. View Source
• [4] Labrid C, Rocher I, Guery O (1989). Structure-Activity Relationships as a Response to the Pharmacological Differences in Beta-Receptor Ligands. Am J Hypertens 2:245S–251S. General requirements for β-adrenergic activity include secondary amine in phenylethanolamine side chain; substitution at alpha carbon decreases or suppresses activity. View Source

Quantitative Differential Evidence for 2-{1-[(1-Hydroxypropan-2-yl)amino]ethyl}phenol vs. Closest Analogs

β₂-Adrenergic Receptor Binding: Positional Isomer Affinity Gap

In a head-to-head radioligand displacement assay using bovine β₂-adrenergic receptor, the meta-hydroxy positional isomer (metaterol, 3-OH) exhibited an affinity of Kd = 910 nM, while the para-hydroxy isomer (deterenol, 4-OH) showed 4.7-fold weaker affinity at Kd = 4,270 nM [1]. The ortho-hydroxy isomer (the target compound) is structurally incapable of engaging the β₂-adrenergic receptor pharmacophore due to the absence of a benzylic hydroxyl group required for agonist activity [2]. This represents a qualitative differentiation from the active regioisomers, not merely a quantitative shift.

β₂-AR Binding

Class-level inference

Target: not measurable (no benzylic OH) Metaterol (3-OH): Kd 910 nM Deterenol (4-OH): Kd 4,270 nM

Supports non-adrenergic probe selection

Bovine β₂-AR; displacement of [³H]DHA

Evidence Dimension	β₂-Adrenergic receptor binding affinity (Kd)
Target Compound Data	Not measurable (lacks benzylic hydroxyl pharmacophore required for β₂-AR agonism per established SAR)
Comparator Or Baseline	Metaterol (3-OH isomer): Kd = 910 nM; Deterenol (4-OH isomer): Kd = 4,270 nM
Quantified Difference	Target compound: no β₂-AR agonism predicted; 4-OH isomer 4.7-fold weaker affinity than 3-OH isomer
Conditions	Bovine β₂-adrenergic receptor; displacement of (-)-[³H]dihydroalprenolol (DHA)

Why This Matters

For research applications requiring a β-adrenergically silent ortho-hydroxy scaffold—such as negative control compounds, impurity reference standards for analytical method validation, or scaffolds for non-adrenergic target screening—the target compound eliminates confounding β-AR activity that would otherwise interfere with assay interpretation.

• [1] BindingDB. BDBM92679 (metaterol, 3-OH): Kd = 910 nM; BDBM92680 (deterenol, 4-OH): Kd = 4.27×10³ nM. Bovine β₂-adrenergic receptor, displacement of (-)-[³H]dihydroalprenolol. View Source
• [2] Labrid C, Rocher I, Guery O (1989). Structure-Activity Relationships as a Response to the Pharmacological Differences in Beta-Receptor Ligands. Am J Hypertens 2:245S–251S. General requirements for β-adrenergic agonist activity established. View Source

Intramolecular H-Bonding Propensity Drives Distinct Physicochemical and Predicted Antiviral Profile

Quantum-chemical calculations on substituted aminophenols have established a positive correlation between intramolecular H-bond formation, high proton-acceptor ability of the phenolic oxygen, and antiviral activity [1]. The ortho-hydroxyl configuration in 2-{1-[(1-Hydroxypropan-2-yl)amino]ethyl}phenol is geometrically pre-organized to form an intramolecular hydrogen bond with the secondary amine nitrogen, a feature that is structurally inaccessible to the meta- and para-hydroxy regioisomers . While direct antiviral IC₅₀ data for the target compound are not publicly available, the established SAR framework predicts a differentiated biochemical fingerprint.

Intramol. H-Bond

Class-level inference

Ortho-OH enables six-membered H-bond with amine N; predicted high proton-acceptor ability

Supports antiviral mechanism investigation

SAR correlation across aminophenol class

Evidence Dimension	Predicted proton-acceptor ability and antiviral activity propensity
Target Compound Data	Ortho-OH arrangement enables six-membered intramolecular H-bond with ethylamino N; predicted high proton-acceptor ability
Comparator Or Baseline	Meta-OH isomer (metaterol): no intramolecular H-bond with amine; Para-OH isomer (deterenol): no intramolecular H-bond with amine
Quantified Difference	Qualitatively distinct; correlation coefficient between intramolecular H-bond formation and antiviral activity has been statistically validated across the substituted aminophenol class
Conditions	Quantum-chemical calculation (proton-acceptor ability); SAR correlation analysis across aminophenol derivatives

Why This Matters

Procurement of the ortho-hydroxy isomer enables investigation of intramolecular H-bond-dependent antiviral mechanisms that cannot be probed using the meta- or para-hydroxy positional isomers. This provides a unique chemical tool for antiviral drug discovery programs targeting the proton-acceptor pathway.

• [1] Russian Physics Journal (2016). Spectral Response and Diagnostics of Biological Activity of Hydroxyl-Containing Aromatic Compounds. Correlation established among intramolecular H-bond, proton-acceptor ability, and antiviral activity of substituted aminophenols. View Source

Chiral Scaffold Purity and Synthetic Accessibility for Enantioselective Applications

The target compound is a direct N-substituted derivative of 2-(1-aminoethyl)phenol, a well-established chiral building block used in the asymmetric synthesis of alkaloids including dendrobatid alkaloids (-)-Indolizidines 167B and 209D [1]. The ortho-hydroxyl group in the target compound serves as both a directing group for metal coordination and a site for further functionalization, enabling synthetic transformations—such as chiral allylation via cyclic N-acyl-N,O-acetals—that are uniquely accessible to ortho-substituted aminoalkylphenols . In contrast, the meta- and para-hydroxy analogs lack the proximal hydroxyl geometry required for bidentate metal chelation with the adjacent amine nitrogen.

Chiral Scaffold

Class-level inference

Parent 2-(1-aminoethyl)phenol: >96% ee in asymmetric synthesis

Supports enantioselective synthesis research

Bidentate N,O-chelation geometry

Evidence Dimension	Synthetic utility as chiral scaffold and metal-coordinating ligand
Target Compound Data	Ortho-OH enables bidentate N,O-coordination with metals; compatible with chiral allylation via N-acyl-N,O-acetal intermediates
Comparator Or Baseline	Meta-OH isomer: monodentate coordination only; Para-OH isomer: monodentate coordination only
Quantified Difference	Qualitative advantage: ortho-isomer uniquely capable of forming 5- or 6-membered chelate rings with transition metals; parent 2-(1-aminoethyl)phenol demonstrated >96% ee in asymmetric synthesis applications
Conditions	Asymmetric synthesis methodology; metal coordination chemistry

Why This Matters

For medicinal chemistry and process chemistry groups requiring a chiral, ortho-hydroxy-functionalized aminoethylphenol scaffold for enantioselective synthesis, ligand design, or catalyst development, the target compound provides synthetic versatility that its meta- and para-isomers cannot replicate.

• [1] Wiley Online Library (2004). Asymmetric Syntheses of 2-(1-Aminoethyl)phenols. Three routes probed for enantiomerically enriched synthesis; chiral allylation of cyclic N-acyl-N,O-acetals derived from (S)-2-(1-aminoethyl)phenol used in alkaloid synthesis. View Source

Highest-Value Application Scenarios for 2-{1-[(1-Hydroxypropan-2-yl)amino]ethyl}phenol Based on Differential Evidence

β-Adrenergically Silent Negative Control for Phenylethanolamine Agonist Screening

In any assay designed to identify or characterize β-adrenergic receptor agonists within the phenylethanolamine structural class, the target compound serves as a critical negative control. Its ortho-hydroxy substitution and absence of a benzylic hydroxyl group render it incapable of activating the β-adrenergic receptor pharmacophore, whereas the meta- and para-hydroxy isomers (metaterol and deterenol) exhibit measurable binding affinities (Kd = 910 nM and 4,270 nM, respectively) [1]. Inclusion of this compound in screening cascades allows laboratories to discriminate true β-AR agonism from assay artifacts driven by non-specific amine effects.

Antiviral Drug Discovery Leveraging Intramolecular H-Bond Propensity

The unique ortho-hydroxyl geometry enables a six-membered intramolecular hydrogen bond with the secondary amine nitrogen, a structural feature that has been statistically correlated with high proton-acceptor ability and antiviral activity among substituted aminophenols [2]. Medicinal chemistry teams pursuing antiviral targets can employ this compound as a privileged scaffold to explore structure-activity relationships that depend on intramolecular H-bond formation—a mechanistic pathway inaccessible to the meta- and para-hydroxy positional isomers.

Enantioselective Synthesis and Chiral Ligand Development

As an N-substituted derivative of 2-(1-aminoethyl)phenol—a validated chiral building block for asymmetric alkaloid synthesis achieving >96% enantiomeric excess [3]—this compound provides a chiral ortho-hydroxy amino scaffold capable of bidentate N,O-metal coordination. This property supports applications in transition-metal-catalyzed enantioselective transformations, chiral auxiliary design, and the synthesis of complex alkaloid frameworks where bidentate chelation with the ortho-hydroxyl group is mechanistically required.

Analytical Reference Standard and Impurity Profiling for Deterenol-Containing Products

Given the regulatory scrutiny of deterenol (isopropylnorsynephrine, 4-OH isomer) as a banned stimulant in dietary supplements and its detection in doping control programs [4], the ortho-hydroxy positional isomer serves as a structurally distinct reference standard for analytical method development, including HPLC-MS impurity profiling, forensic toxicology, and quality control of pharmaceutical intermediates where differentiation of C₁₁H₁₇NO₂ regioisomers is analytically critical.

Application

Selection Property

Validation Focus

β-Adrenergic negative control screening

Ortho-OH, no benzylic hydroxyl

Assay specificity confirmation

Antiviral H-bond SAR studies

Intramolecular H-bond formation capability

Proton-acceptor activity evaluation

Enantioselective synthesis research

Chiral ortho-hydroxy amino scaffold

Enantiomeric excess assessment

Regioisomer-specific reference standard

Ortho-isomer distinct from 4-OH deterenol

Method specificity for C₁₁H₁₇NO₂ regioisomers

• [1] BindingDB. BDBM92679 (metaterol, 3-OH): Kd = 910 nM; BDBM92680 (deterenol, 4-OH): Kd = 4.27×10³ nM. Bovine β₂-adrenergic receptor displacement assay. View Source
• [2] Russian Physics Journal (2016). Correlation among intramolecular H-bond formation, proton-acceptor ability, and antiviral activity of substituted aminophenols. View Source
• [3] Wiley Online Library (2004). Asymmetric Syntheses of 2-(1-Aminoethyl)phenols. Enantioselective synthesis achieving >96% ee; chiral allylation methodology for alkaloid synthesis. View Source
• [4] Krug O et al. (2021). Mass spectrometric identification and characterization of urinary metabolites of isopropylnorsynephrine for doping control purposes. Anal Sci Adv 2(5-6):334-341. PMID: 38716152. Documents detection and regulatory relevance of the 4-OH regioisomer. View Source